Cas no 790667-49-1 (tert-butyl (2S)-2-methyl-4-oxopiperidine-1-carboxylate)

tert-butyl (2S)-2-methyl-4-oxopiperidine-1-carboxylate structure
790667-49-1 structure
Product Name:tert-butyl (2S)-2-methyl-4-oxopiperidine-1-carboxylate
CAS No:790667-49-1
MF:C11H19NO3
MW:213.273463487625
MDL:MFCD09832895
CID:555289
PubChem ID:11401606
Update Time:2024-10-27

tert-butyl (2S)-2-methyl-4-oxopiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • (S)-tert-Butyl 2-methyl-4-oxopiperidine-1-carboxylate
    • (2S)-2-METHYL-4-OXO-PIPERIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
    • 1-N-Boc-2(S)-methyl-piperidin-4-one
    • 1-Piperidinecarboxylicacid, 2-methyl-4-oxo-, 1,1-dimethylethyl ester, (2S)-
    • tert-butyl (2S)-2-methyl-4-oxopiperidine-1-carboxylate
    • 2-methyl-4-oxo-piperidine-1-carboxylic acid tert-butyl ester
    • (s)-2-methyl-4-oxo-piperidine-1-carboxylic acid tert-butyl ester
    • HQMYWQCBINPHBB-QMMMGPOBSA-N
    • 2367AC
    • PB31398
    • FCH3527597
    • AK110594
    • AX8232191
    • DB-
    • AKOS016843616
    • AMY21943
    • (S)-tert-butyl-2-methyl-4-oxopiperidine-1-carboxylate
    • 790667-49-1
    • SCHEMBL1197535
    • TS-03047
    • AS-41513
    • CS-0030787
    • MFCD09832895
    • 1-N-Boc-2(S)-methylpiperidin-4-one
    • 1-Piperidinecarboxylicacid,2-methyl-4-oxo-,1,1-dimethylethylester,(2S)-(9CI)
    • (1-Boc)-(2S)-2-Methyl-4-oxo-piperidine
    • EN300-6282092
    • A864931
    • DTXSID70464736
    • DB-075546
    • (S)-tert-Butyl2-methyl-4-oxopiperidine-1-carboxylate
    • MDL: MFCD09832895
    • Inchi: 1S/C11H19NO3/c1-8-7-9(13)5-6-12(8)10(14)15-11(2,3)4/h8H,5-7H2,1-4H3/t8-/m0/s1
    • InChI Key: HQMYWQCBINPHBB-QMMMGPOBSA-N
    • SMILES: O(C(N1CCC(C[C@@H]1C)=O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 213.13600
  • Monoisotopic Mass: 213.13649347g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.6
  • XLogP3: 1

Experimental Properties

  • PSA: 46.61000
  • LogP: 1.91280

tert-butyl (2S)-2-methyl-4-oxopiperidine-1-carboxylate Pricemore >>

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tert-butyl (2S)-2-methyl-4-oxopiperidine-1-carboxylate Production Method

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